(2-Mercaptoethyl)trimethylammonium iodide (2-Mercaptoethyl)trimethylammonium iodide
Brand Name: Vulcanchem
CAS No.: 7161-73-1
VCID: VC0008463
InChI: InChI=1S/C5H13NS.HI/c1-6(2,3)4-5-7;/h4-5H2,1-3H3;1H
SMILES: C[N+](C)(C)CCS.[I-]
Molecular Formula: C5H14INS
Molecular Weight: 247.14 g/mol

(2-Mercaptoethyl)trimethylammonium iodide

CAS No.: 7161-73-1

Main Products

VCID: VC0008463

Molecular Formula: C5H14INS

Molecular Weight: 247.14 g/mol

(2-Mercaptoethyl)trimethylammonium iodide - 7161-73-1

CAS No. 7161-73-1
Product Name (2-Mercaptoethyl)trimethylammonium iodide
Molecular Formula C5H14INS
Molecular Weight 247.14 g/mol
IUPAC Name trimethyl(2-sulfanylethyl)azanium;iodide
Standard InChI InChI=1S/C5H13NS.HI/c1-6(2,3)4-5-7;/h4-5H2,1-3H3;1H
Standard InChIKey CTGNYPVJSIRPLG-UHFFFAOYSA-N
SMILES C[N+](C)(C)CCS.[I-]
Canonical SMILES C[N+](C)(C)CCS.[I-]
Synonyms THIOCHOLINE IODIDE;(2-mercaptoethyl)trimethylammonium iodide;ThiocholineIodide,~97%;Trimethyl(2-mercaptoethyl)aminium·iodide;EthanaMiniuM, 2-Mercapto-N,N,N-triMethyl-, iodide;EthanaMiniuM,2-Mercapto-N,N,N-triMethyl-, iodide (1:1)
Reference 1: Tsuji S, Fournier M. Ultrastructural localization of acetylcholinesterase
activity by means of the electron dense precipitate derived from Koelle/'s cuprous
thiocholine iodide by treatment with phosphomolybdic acid and osmium tetroxide.
Histochemistry. 1984;80(1):19-21. PubMed PMID: 6698812.


2: Tsuji S, Larabi Y. A modification of thiocholine-ferricyanide method of
Karnovsky and Roots for localization of acetylcholinesterase activity without
interference by Koelle/'s copper thiocholine iodide precipitate. Histochemistry.
1983;78(3):317-23. PubMed PMID: 6193086.


3: Wustner DA, Sanborn JR. A facile synthesis of esters of thiocholine iodide,
substrates for cholinesterase. J Econ Entomol. 1972 Dec;65(6):1745. PubMed PMID:
4639461.


4: Hussain A, Schurman P. Thiol esters. II. A kinetic study of hydrolysis and
aminolysis of propionyl thiocholine iodide and 2-dimethylaminoethanethiol
propionate. J Pharm Sci. 1969 Jun;58(6):687-93. PubMed PMID: 5799755.


5: GUILBAULT GG, KRAMER DN, CANNON PL Jr. A new, general electrochemical method
of determining enzyme kinetics. Kinetics of the enzymic hydrolysis of thiocholine
iodide esters. Anal Biochem. 1963 Mar;5:208-16. PubMed PMID: 13951223.
PubChem Compound 3014543
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator